Cas no 3760-95-0 ((R)-(+)-1,2-Epoxybutane)

• Product Name: (R)-(+)-1,2-Epoxybutane
• CAS No: 3760-95-0
• MF: C₄H₈O
• MW: 72.1057214736938
• MDL: MFCD02683444
• CID: 44468
• PubChem ID: 24877882
• Update Time: 2025-04-18

(R)-(+)-1,2-Epoxybutane Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-1,2-Epoxybutane
• R-(+)-Butylene Oxide
• (R)-(+)-Butylene Oxide
• (2R)-2-Ethyloxirane
• (R)-(+)-1,2-Butylene oxide
• (R)-1,2-Epoxybutane
• (R)-(+)-Ethylethylene Oxide
• (R)-(+)-Ethyloxirane
• Butane,1,2-epoxy-, (R)-(+)- (8CI)
• Oxirane, ethyl-, (2R)- (9CI)
• Oxirane, ethyl-,(R)-
• (R)-2-Ethyloxirane
• (R)-Ethyloxirane
• (2R)-Ethyloxirane
• R-1,2-epoxybutane
• Oxirane, ethyl-, (2R)-
• Oxirane, 2-ethyl-, (2R)-
• (R)-Epoxybutane
• PubChem14098
• Oxirane, 2-ethyl-,(2R)-
• (2R)-(+)-1,2-Epoxybutane
• RBACIKXCRWGCBB-SCSAIBSYSA-N
• CE0017
• LS30243
• EBD2202710
• (2R)-(+)-3-Methyl-1,2-propeno
• (R)-1,2-epoxy-butane
• B3832
• A801527
• 760E950
• AKOS017343449
• DTXSID701315532
• (R)-(+)-1,2-Epoxybutane, 98%
• 3760-95-0
• (R)-1,2-Epoxybutane;(R)-1,2-Epoxybutane;(R)-Ethyloxirane
• A6421
• MFCD02683444
• EN300-54690
• A11382
• DB-002327

• MDL： MFCD02683444
• Inchi： 1S/C4H8O/c1-2-4-3-5-4/h4H,2-3H2,1H3/t4-/m1/s1
• InChI Key： RBACIKXCRWGCBB-SCSAIBSYSA-N
• SMILES： O1C[C@H]1CC

Computed Properties

• Exact Mass: 72.05750
• Monoisotopic Mass: 72.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 34.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 12.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.837 g/mL at 25 °C(lit.)
• Melting Point: 60-64°C
• Boiling Point: 63°C(lit.)
• Flash Point: Fahrenheit: 10.4 ° f < br / > Celsius: -12 ° C < br / >
• Refractive Index: n20/D 1.386(lit.)
• PSA: 12.53000
• LogP: 0.79520
• Optical Activity: [α]20/D 10°, neat
• Solubility: Not determined

(R)-(+)-1,2-Epoxybutane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H302,H312,H314,H332,H351
• Warning Statement： P210,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3022 3/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-34-40
• Safety Instruction： S16; S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：3
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds